Cas no 122894-64-8 (2-Morpholinemethanamine,N-ethyl-)

• Product Name: 2-Morpholinemethanamine,N-ethyl-
• CAS No: 122894-64-8
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD06658493
• CID: 137398
• PubChem ID: 10351814
• Update Time: 2025-10-17

2-Morpholinemethanamine,N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanamine,N-ethyl-
• N-((MORPHOLIN-2-YL)METHYL) ETHANAMINE
• N-(morpholin-2-ylmethyl)ethanamine
• 2-Morpholinemethanamine,N-ethyl
• AB1553
• Morpholine,4-aminopropyl
• A804988
• 2-(ethylaminomethyl)morpholine
• N-(2-morpholinylmethyl)ethanamine
• MFCD06658493
• AKOS011010364
• N-((MORPHOLIN-2-YL)METHYL)ETHANAMINE
• DTXSID80438463
• 122894-64-8
• SCHEMBL2263908
• DLNHSNNDIIJVDE-UHFFFAOYSA-N
• N-((morpholin-2-yl)methyl) ethanamine, AldrichCPR
• 2-Morpholinemethanamine, N-ethyl-
• FT-0693627
• N-[(Morpholin-2-yl)methyl]ethanamine

• MDL： MFCD06658493
• Inchi： 1S/C7H16N2O/c1-2-8-5-7-6-9-3-4-10-7/h7-9H,2-6H2,1H3
• InChI Key： DLNHSNNDIIJVDE-UHFFFAOYSA-N
• SMILES： O1CCNCC1CNCC

Computed Properties

• Exact Mass: 144.12600
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 33.3Ų

Experimental Properties

• Density: 0.999
• Boiling Point: 202.358 °C at 760 mmHg
• Flash Point: 76.184 °C
• PSA: 33.29000
• LogP: 0.30400

Additional information on 2-Morpholinemethanamine,N-ethyl-

Professional Introduction to 2-Morpholinemethanamine,N-ethyl- (CAS No: 122894-64-8)

2-Morpholinemethanamine,N-ethyl- (CAS No: 122894-64-8) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and molecular research. This compound, characterized by its morpholine and ethylamine functional groups, has garnered considerable attention due to its potential in synthesizing bioactive molecules. The structural and chemical properties of 2-Morpholinemethanamine,N-ethyl- make it a valuable intermediate in the creation of complex chemical entities, particularly in the realm of medicinal chemistry.

The morpholine moiety in 2-Morpholinemethanamine,N-ethyl- contributes to its unique pharmacological profile, enabling interactions with biological targets that are not easily achievable with simpler amines. This feature has been exploited in the design of novel therapeutic agents targeting various diseases. Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The ability of 2-Morpholinemethanamine,N-ethyl- to act as a scaffold for these inhibitors underscores its importance in modern drug discovery.

In addition to its applications in oncology, 2-Morpholinemethanamine,N-ethyl- has shown promise in the development of drugs for neurological disorders. Its structural flexibility allows for modifications that can enhance binding affinity to specific neurotransmitter receptors. This has led to research into potential treatments for conditions such as Alzheimer's disease and Parkinson's disease, where modulating receptor activity is key to therapeutic intervention. The compound's efficacy in these areas is being further explored through rigorous preclinical studies.

The synthesis of 2-Morpholinemethanamine,N-ethyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical use. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly effective in constructing the desired molecular framework. These synthetic strategies not only enhance the efficiency of producing 2-Morpholinemethanamine,N-ethyl- but also contribute to the broader field of synthetic organic chemistry.

The pharmacokinetic properties of 2-Morpholinemethanamine,N-ethyl- are another area of active investigation. Understanding how this compound is metabolized and distributed within the body is essential for developing safe and effective dosing regimens. Studies have begun to unravel the metabolic pathways involving 2-Morpholinemethanamine,N-ethyl-, providing insights into potential side effects and drug-drug interactions. This knowledge is critical for translating preclinical findings into clinical applications, ensuring that patients receive maximum benefit with minimal risk.

The role of computational chemistry in analyzing 2-Morpholinemethanamine,N-ethyl- cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound will interact with biological targets at the atomic level. This approach has accelerated the drug discovery process by allowing virtual screening of potential candidates before experimental synthesis. The integration of computational methods with traditional wet chemistry has revolutionized how new drugs are designed, making processes faster and more cost-effective.

In conclusion, 2-Morpholinemethanamine,N-ethyl- (CAS No: 122894-64-8) represents a cornerstone in pharmaceutical research due to its structural versatility and functional utility. Its applications span across multiple therapeutic areas, from cancer treatment to neurological disorders, highlighting its broad potential impact on human health. As research continues to uncover new possibilities for this compound, it remains a critical component in the ongoing quest to develop innovative treatments for complex diseases.